Cas no 17159-79-4 (4-(Ethoxycarbonyl)-1-cyclohexanone)

4-(Ethoxycarbonyl)-1-cyclohexanone Properties

Names and Identifiers

• Ethyl 4-oxocyclohexanecarboxylate
• 4-Cyclohexanonecarboxylic acid ethyl ester
• ethyl 4-oxocyclohexancarboxylate
• ethyl 4-cyclohexanonecarboxylate
• 4-(ETHOXYCARBONYL)CYCLOHEXANONE
• 4-(Ethoxycarbonyl)cyclohexanone,Ethyl cyclohexanone-4-carboxylate
• 4-Oxocyclohexanecarboxylic Acid Ethyl Ester
• ethyl 4-oxocyclohexane-1-carboxylate
• Ethyl 4-Oxo-Cyclohexanecarboxylate
• Ethyl-4-oxocyclohexane carboxylate
• E2KH
• NSC 250674
• 4-Carboethoxycyclohexanone
• 4-oxo-cyclohexyl carboxylate
• Ethyloxocyclohexanecarboxylate
• 4-(Ethoxycarbony)cyclohexanone
• Ethyl 4-oxocyclohex carboxylate
• Ethyl cyclohexanone-4-carboxylate
• Ethyl-4-oxo-cyclohexane carboxylate
• Cyclohexanecarboxylic acid, 4-oxo-, ethyl ester
• 4-oxo-cyclohexanecarboxylic acid ethyl ester
• 4-cyclohexanone carboxylic acid ethyl ester
• ethyl-4-cyclohexanonecarboxylate
• ethyl-4-oxocyclohexanecarboxylate
• Ethyl 4-oxocyclohexane carboxylate
• e
• 4-(Ethoxycarbonyl)-1-cyclohexanone
• ethyl 4-oxo-cyclo-hexanecarboxylate
• W-206013
• 4-oxo-cyclo-hexanecarboxylic acid ethyl ester
• DTXSID10312146
• MFCD00013285
• SB40678
• 4-oxocyclohexylcarboxylic acid ethyl ester
• FT-0618313
• HY-59266
• 4-ethoxycarbonyl cyclohexanone
• 4-(Ethoxycarbonyl)cyclohexanone, Ethyl cyclohexanone-4-carboxylate
• CHEBI:166505
• NSC250674
• InChI=1/C9H14O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h7H,2-6H2,1H
• 4-carbethoxycyclohexanone
• 8L96JCJ75Y
• ethyl 4-oxo-cyclohexanoate
• AC-1078
• Ethyl 4-oxocyclohexanecarboxylate, 97%
• 4-oxo-cyclohexane carboxylic acid ethyl ester
• UNII-8L96JCJ75Y
• EC 628-731-6
• ethyl 4-oxocyclohexanecarbox-ylate
• 4-OXOCYCLOHEXANECARBOXYLIC ACID, ETHYL ESTER
• EN300-64295
• 4-carboethoxy-cyclohexanone
• ethyl-4-oxo-1-cyclohexane carboxylate
• BP-12691
• Ethyl 4-ketocyclohexanecarboxylate
• CS-W009093
• 4-oxocyclohexane carboxylic acid ethyl ester
• ethyl 4-oxocyclohexan-1-carboxylate
• ZXYAWONOWHSQRU-UHFFFAOYSA-N
• AKOS005254935
• PS-5511
• C1530
• 4-oxocyclohexane-1-carboxylic acid ethyl ester
• F0001-0624
• ethyl 4-oxo-cyclohexylcarboxylate
• ethyl-4-oxo-cyclohexanecarboxylate
• BCP26831
• A3785
• 4-ethoxycarbonyl-cyclohexanone
• SY005687
• 17159-79-4
• AM81157
• ethyl cyclohexan-4-onecarboxylate
• NS00001838
• Z992759286
• 4-ketocyclohexanecarboxylic acid ethyl ester
• ethyl 4-oxocyclohexane-carboxylate
• SCHEMBL5483
• 4-ethoxycarbonylcyclohexanone
• NSC-250674
• 4-oxocyclohexanecarboxylic acid ethyl ester
• STL183827
• Ethyl 4-Cyclohexanonecarboxylate
• DB-012942
• ethyl 4-oxo-cyclohexanecarboxylate
• 4-carboethoxycyclohexanone
• 4-(Ethoxycarbonyl)cyclohexanone
• 4-Cyclohexanonecarboxylic Acid Ethyl Ester
• ethyl-4-oxocyclohexane carboxylate
• +Expand

• MDL： MFCD00013285
• InChIKey： ZXYAWONOWHSQRU-UHFFFAOYSA-N
• Inchi： 1S/C9H14O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h7H,2-6H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1([H])C([H])([H])C([H])([H])C(C([H])([H])C1([H])[H])=O)=O
• BRN： 2520501

Computed Properties

• Exact Mass: 170.094294g/mol
• Surface Charge: 0
• XLogP3: 0.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 170.094294g/mol
• Monoisotopic Mass: 170.094294g/mol
• Topological Polar Surface Area: 43.4Ų
• Heavy Atom Count: 12
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.30880
• PSA: 43.37000
• Refractive Index: n20/D 1.461(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 152°C/40mmHg(lit.)
• Melting Point: No data available
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: Colorless to Yellow Liquid
• Solubility: Insoluble in water
• Density: 1.068 g/mL at 25 °C(lit.)

4-(Ethoxycarbonyl)-1-cyclohexanone Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

4-(Ethoxycarbonyl)-1-cyclohexanone Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters